
Tracking T-Cell Proliferation: A Detailed Protocol
for the CFDA-SE Assay

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: CFDA-SE

Cat. No.: B15609178

Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
The assessment of T-cell proliferation is fundamental to immunological research and the

development of novel immunotherapies. The Carboxyfluorescein Diacetate Succinimidyl Ester

(CFDA-SE) cell proliferation assay is a robust and widely used method for tracking T-cell

division both in vitro and in vivo.[1][2] CFDA-SE is a cell-permeable dye that passively diffuses

into cells.[1][3] Once inside, intracellular esterases cleave the acetate groups, converting the

non-fluorescent CFDA-SE into the highly fluorescent carboxyfluorescein succinimidyl ester

(CFSE).[1][4][5] CFSE then covalently binds to intracellular proteins via its succinimidyl ester

group.[1][4][6] This stable linkage ensures that the dye is retained within the cells and is not

transferred to adjacent cells.[1] With each cell division, the CFSE fluorescence is distributed

equally between the two daughter cells, resulting in a halving of the fluorescence intensity.[4][5]

[7] This progressive reduction in fluorescence allows for the quantitative analysis of successive

cell generations by flow cytometry.[7][8]
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This document provides a detailed protocol for labeling T-cells with CFDA-SE, stimulating their

proliferation, and analyzing the subsequent generations using flow cytometry.

Principle of the CFDA-SE Assay
The workflow of the CFDA-SE assay involves labeling the target T-cell population with CFDA-
SE, inducing proliferation through stimulation, and subsequently analyzing the fluorescence

intensity of the cell population over time. The progressive halving of CFSE fluorescence allows

for the identification of distinct peaks on a flow cytometry histogram, with each peak

representing a successive generation of divided cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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